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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorophenol

CAS No.: 2268-03-3

Cat. No.: B1319219

Get Quote

CAS Number: 2268-03-3

This technical guide provides a comprehensive overview of 4-Chloro-3,5-difluorophenol, a
key building block in medicinal chemistry and drug development. It is intended for researchers,

scientists, and professionals in the pharmaceutical and chemical industries. This document

details the compound's physicochemical properties, synthesis, applications, safety protocols,

and spectral data.

Physicochemical Properties
4-Chloro-3,5-difluorophenol is a halogenated aromatic compound with the molecular formula

C₆H₃ClF₂O.[1] Its structural characteristics, particularly the presence of chlorine and fluorine

atoms, significantly influence its reactivity and utility in organic synthesis.
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Property Value Source

CAS Number 2268-03-3 [1][2]

Molecular Formula C₆H₃ClF₂O [1]

Molecular Weight 164.54 g/mol [3]

Synonyms 3,5-Difluoro-4-chlorophenol [3]

Predicted XlogP 2.4 [4]

Appearance

Grayish-white crystalline solid

(inferred from similar

compounds)

[5]

Melting Point

Data not available for this

specific compound. For

comparison, 3,5-difluorophenol

has a melting point of 54-57

°C, and 4-chloro-3,5-

dimethylphenol melts at 114-

116 °C.

Boiling Point

Data not available for this

specific compound. For

comparison, 4-fluorophenol

has a boiling point of 185 °C.

[6]

Solubility

Data not available for this

specific compound. Similar

compounds like 3,5-

difluorophenol are soluble in

organic solvents such as

ethanol, N,N-

dimethylformamide (DMF), and

dimethyl sulfoxide (DMSO),

with poor solubility in water.[5]
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Synthesis and Reactions
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-3,5-
difluorophenol is not readily available in the reviewed literature, its synthesis can be inferred

from established methods for preparing similar halogenated phenols. Potential synthetic routes

could involve the chlorination of 3,5-difluorophenol or the diazotization of 4-chloro-3,5-

difluoroaniline followed by hydrolysis.

A common application of 4-Chloro-3,5-difluorophenol is its use as a precursor for the

synthesis of (4-Chloro-3,5-difluorophenyl)boronic acid.[7] This boronic acid is a valuable

reagent in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling,

which is a cornerstone of modern medicinal chemistry for creating carbon-carbon bonds in

complex molecules.

The logical workflow for its primary application is illustrated below:
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Synthetic utility of 4-Chloro-3,5-difluorophenol.
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Applications in Drug Development
The incorporation of fluorine and chlorine atoms into drug candidates can significantly enhance

their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to

biological targets. 4-Chloro-3,5-difluorophenol serves as a crucial building block for

introducing the 4-chloro-3,5-difluorophenyl moiety into potential drug molecules.

While specific drugs developed directly from 4-Chloro-3,5-difluorophenol are not detailed in

the available literature, its derivative, (4-Chloro-3,5-difluorophenyl)boronic acid, is recognized

for its importance in pharmaceutical research and development. A related compound, 4-cyano-

3,5-difluorophenol, is utilized as an intermediate in the synthesis of anti-inflammatory and

analgesic drugs. This suggests that 4-Chloro-3,5-difluorophenol is likely employed in similar

research and development pipelines.

Biological Activity and Signaling Pathways
There is currently no available information on the specific biological activity or the signaling

pathways directly modulated by 4-Chloro-3,5-difluorophenol. Its primary role is that of a

synthetic intermediate. The biological activity of the final drug molecules synthesized using this

building block would be diverse and depend on the overall structure of the molecule. For

instance, fluorinated compounds have been incorporated into molecules targeting a wide range

of proteins, including kinases and G-protein coupled receptors.

Spectroscopic Data
Detailed experimental spectra for 4-Chloro-3,5-difluorophenol are not widely published.

However, predicted data and analysis of similar compounds provide an expected spectral

profile.

Mass Spectrometry
Predicted mass spectral data for 4-Chloro-3,5-difluorophenol indicates the following potential

adducts and their corresponding mass-to-charge ratios (m/z):
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Adduct Predicted m/z

[M+H]⁺ 164.99133

[M+Na]⁺ 186.97327

[M-H]⁻ 162.97677

[M]⁺ 163.98350

[M]⁻ 163.98460

(Data from PubChemLite)[4]

NMR Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be simple, showing signals for the two

aromatic protons and the hydroxyl proton. The chemical shifts and coupling patterns will be

influenced by the electron-withdrawing effects of the chlorine and fluorine atoms.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the six carbon atoms of the

benzene ring. The carbons attached to fluorine will show characteristic splitting due to C-F

coupling.

¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing this molecule and will

show a single resonance for the two equivalent fluorine atoms, with coupling to the adjacent

protons. The typical chemical shift range for aryl fluorides is between -100 and -140 ppm

relative to CFCl₃.

Safety, Handling, and Disposal
As with all halogenated phenols, 4-Chloro-3,5-difluorophenol should be handled with

appropriate safety precautions. The following guidelines are based on data for similar

compounds.

Hazard Identification
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.
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Eye Damage/Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile, neoprene) and a lab coat. Change

gloves immediately if contaminated.

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents.

Disposal
Dispose of this chemical and its container as hazardous waste in accordance with local, state,

and federal regulations. Do not allow it to enter drains or the environment.
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The workflow for handling a chemical spill is outlined below:

Chemical Spill Occurs

Assess the Situation
(Size and Hazard)

Evacuate Area (if necessary)

Major Spill

Don Appropriate PPE

Minor Spill

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Package Waste in a
Sealed Container

Label as Hazardous Waste

Dispose of According to
Institutional Protocols

Click to download full resolution via product page
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General chemical spill response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-CHLORO-3,5-DIFLUOROPHENOL [allbiopharm.com]

2. 4-CHLORO-3,5-DIFLUOROPHENOL | 2268-03-3 [chemicalbook.com]

3. PubChemLite - 4-chloro-3,5-difluorophenol (C6H3ClF2O) [pubchemlite.lcsb.uni.lu]

4. colorado.edu [colorado.edu]

5. 4-氯-3,5-二甲基苯酚 99% | Sigma-Aldrich [sigmaaldrich.com]

6. Page loading... [wap.guidechem.com]

7. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chloro-3,5-
difluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319219/docs#an-in-depth-technical-guide-to-4-
chloro-3-5-difluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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